Cas no 2172601-12-4 (1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172601-12-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6300376
• PubChem ID: 165766474
• Update Time: 2025-06-13

1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594413
• 2172601-12-4

• Inchi： 1S/C8H13N3O2/c1-5(7(3)13)11-6(2)8(4-12)9-10-11/h4-5,7,13H,1-3H3
• InChI Key： MLTVIEUPULRQCB-UHFFFAOYSA-N
• SMILES： OC(C)C(C)N1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172601-12-4)

1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172601-12-4) is a novel triazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde has been optimized through innovative catalytic methods, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These methods have demonstrated high yields and excellent regioselectivity, making the compound more accessible for further pharmacological evaluation. Researchers have also explored its derivatization to enhance its bioactivity and pharmacokinetic properties.

In terms of biological activity, preliminary studies suggest that 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has shown activity against cyclooxygenase-2 (COX-2) and epidermal growth factor receptor (EGFR), indicating its potential as a lead compound for anti-inflammatory and anticancer drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic efficacy.

The compound's unique structural motif, combining a triazole ring with a hydroxybutyl side chain and an aldehyde functional group, offers versatility for further chemical modifications. This has led to its exploration in the design of prodrugs and targeted delivery systems. Recent advancements in computational chemistry and molecular docking studies have provided insights into its binding interactions with biological targets, facilitating rational drug design.

Despite its promising attributes, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Current research efforts are directed toward improving its solubility and metabolic stability through structural analogs and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 1-(3-hydroxybutan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde represents a compelling candidate for further investigation in drug discovery. Its synthetic accessibility, diverse biological activities, and potential for structural optimization position it as a valuable tool in the development of next-generation therapeutics. Continued research will be essential to fully realize its therapeutic potential and address existing limitations.